Cas no 2680882-43-1 (tert-butyl 5-bromo-2,3-dihydrospiroindene-1,3'-pyrrolidine-1'-carboxylate)

• Product Name: tert-butyl 5-bromo-2,3-dihydrospiroindene-1,3'-pyrrolidine-1'-carboxylate
• CAS No: 2680882-43-1
• MF: C₁₇H₂₂BrNO₂
• MW: 352.266084194183
• CID: 5625502
• PubChem ID: 165930416
• Update Time: 2025-10-31

tert-butyl 5-bromo-2,3-dihydrospiroindene-1,3'-pyrrolidine-1'-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680882-43-1
• EN300-28298777
• tert-butyl 5-bromo-2,3-dihydrospiro[indene-1,3'-pyrrolidine]-1'-carboxylate
• tert-butyl 5-bromo-2,3-dihydrospiroindene-1,3'-pyrrolidine-1'-carboxylate

• Inchi： 1S/C17H22BrNO2/c1-16(2,3)21-15(20)19-9-8-17(11-19)7-6-12-10-13(18)4-5-14(12)17/h4-5,10H,6-9,11H2,1-3H3
• InChI Key： QHRYQKRGDDKOOE-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CCC12CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 351.08339g/mol
• Monoisotopic Mass: 351.08339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl 5-bromo-2,3-dihydrospiroindene-1,3'-pyrrolidine-1'-carboxylate

Introduction to Tert-butyl 5-bromo-2,3-dihydrospiroindene-1,3'-pyrrolidine-1'-carboxylate (CAS No. 2680882-43-1)

Tert-butyl 5-bromo-2,3-dihydrospiroindene-1,3'-pyrrolidine-1'-carboxylate, identified by its CAS number 2680882-43-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the spiroindene class, characterized by its unique spirocyclic structure, which combines two heterocyclic systems into a single molecular framework. The presence of a bromo substituent at the 5-position and a tert-butyl group at the carboxylate position enhances its chemical reactivity and potential biological activity, making it a valuable scaffold for drug discovery.

The spiroindene core is particularly intriguing due to its rigid conformation and the ability to interact with biological targets in a specific manner. This structural motif has been extensively studied for its potential in developing novel therapeutic agents. The dihydrospiroindene derivative further modifies the scaffold, introducing flexibility while maintaining the core spirocyclic integrity. This balance between rigidity and flexibility is crucial for optimizing pharmacokinetic properties such as solubility, bioavailability, and metabolic stability.

The pyrrolidine ring at the 1'-position adds another layer of complexity to the molecule. Pyrrolidine derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and central nervous system (CNS) effects. By incorporating this moiety into the spiroindene framework, researchers aim to exploit these properties while exploring new mechanisms of action. The carboxylate group at the terminal position not only provides a site for further functionalization but also influences the compound's solubility and interaction with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of bromo substituted compounds in drug development. The bromine atom serves as a versatile handle for further chemical modifications, enabling the synthesis of a diverse array of analogs. Additionally, brominated compounds often exhibit enhanced binding affinity to biological targets due to favorable interactions with aromatic or heteroaromatic residues. This makes Tert-butyl 5-bromo-2,3-dihydrospiroindene-1,3'-pyrrolidine-1'-carboxylate a promising candidate for developing small-molecule inhibitors or modulators.

In vitro studies have demonstrated that derivatives of this class exhibit potential activity against various disease-related targets. For instance, some spiroindene-based compounds have shown promise in inhibiting kinases involved in cancer progression. The unique structural features of Tert-butyl 5-bromo-2,3-dihydrospiroindene-1,3'-pyrrolidine-1'-carboxylate may contribute to its ability to disrupt key signaling pathways implicated in tumor growth and metastasis. Furthermore, the presence of both bromo and tert-butyl substituents may enhance its selectivity over off-target proteins, reducing side effects associated with drug therapy.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key steps include bromination at the 5-position of the spiroindene core, followed by functionalization at the carboxylate position with a tert-butyl group. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions may be employed to introduce additional functional groups or modify existing ones. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures the accurate characterization of the final product.

From a pharmaceutical perspective, the development of novel drug candidates relies heavily on understanding their interaction with biological targets at the molecular level. Computational modeling and molecular dynamics simulations have become indispensable tools in this regard. These techniques allow researchers to predict how Tert-butyl 5-bromo-2,3-dihydrospiroindene-1,3'-pyrrolidine-1'-carboxylate might bind to proteins or enzymes involved in disease pathways. By analyzing binding poses and affinity predictions, scientists can refine lead structures and optimize their pharmacological properties before moving into expensive wet-lab experiments.

The potential applications of this compound extend beyond oncology. Researchers are exploring its utility in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The spiroindene scaffold has been shown to interact with amyloid-beta plaques and alpha-synuclein aggregates, which are hallmark pathological features of these conditions. Additionally, pyrrolidine derivatives have demonstrated neuroprotective effects in preclinical models, suggesting that Tert-butyl 5-bromo-2,3-dihydrospiroindene-1,3'-pyrrolidine-1'-carboxylate could serve as a lead compound for developing new therapeutics.

As interest in personalized medicine grows, there is increasing demand for compounds that can be tailored to individual patient needs. The modular nature of Tert-butyl 5-bromo-2,3-dihydrospiroindene-1,3'-pyrrolidine-1'-carboxylate allows for facile modification at various positions along its structure. This flexibility enables chemists to generate libraries of analogs with distinct pharmacological profiles by varying substituents such as hydroxyl groups or amine functionalities. Such libraries are essential for high-throughput screening campaigns aimed at identifying hit compounds that can be further optimized through structure-based drug design.

The future prospects for this compound are promising given its unique structural features and potential biological activities. Ongoing research efforts focus on improving synthetic methodologies to enhance scalability while maintaining high chemical purity standards required for clinical trials. Collaborative initiatives between academic institutions and pharmaceutical companies will likely accelerate progress toward translating laboratory findings into viable therapeutic agents suitable for human use.